Cas no 41029-46-3 (prop-2-yn-1-yl trifluoromethanesulfonate)

• Product Name: prop-2-yn-1-yl trifluoromethanesulfonate
• CAS No: 41029-46-3
• MF: C₄H₃F₃O₃S
• MW: 188.125030755997
• MDL: MFCD17013369
• CID: 331086
• PubChem ID: 3084814
• Update Time: 2025-04-19

prop-2-yn-1-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethylsulfonyloxy)prop-1-yne
• prop-2-ynyl trifluoromethanesulfonate
• 2-propyn-1-yl trifluoromethanesulfonate
• AC1MJ3AS
• AG-F-45857
• CTK1D7270
• Methanesulfonic acid, 1,1,1-trifluoro-, 2-propyn-1-yl ester
• Methanesulfonic acid, trifluoro-, 2-propynyl ester
• prop-2-ynyl triflate
• propargyl triflate
• propargyl trifluoromethylsulfonate
• Propargyltriflat
• propynyl triflate
• prop-2-yn-1-yl trifluoromethanesulfonate
• pro-pargyl triflate
• 41029-46-3
• EN300-2683859
• SCHEMBL577322
• DTXSID1068271

• MDL： MFCD17013369
• Inchi： 1S/C4H3F3O3S/c1-2-3-10-11(8,9)4(5,6)7/h1H,3H2
• InChI Key： ROQYGSVHXLIXGO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OCC#C

Computed Properties

• Exact Mass: 187.975
• Monoisotopic Mass: 187.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.54
• Boiling Point: 139.5°C at 760 mmHg
• Flash Point: 38.2°C
• Refractive Index: 1.395

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives